Cas no 208463-68-7 (5-Oxazolol,4-(4-chlorophenyl)-2-phenyl-)
208463-68-7 structure
Product Name:5-Oxazolol,4-(4-chlorophenyl)-2-phenyl-
CAS No:208463-68-7
MF:C15H10ClNO2
MW:271.698402881622
CID:242029
Update Time:2024-01-26
5-Oxazolol,4-(4-chlorophenyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 5-Oxazolol,4-(4-chlorophenyl)-2-phenyl-
- 5-Oxazolol, 4-(4-chlorophenyl)-2-phenyl-
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- Inchi: 1S/C15H10ClNO2/c16-12-8-6-10(7-9-12)13-15(18)19-14(17-13)11-4-2-1-3-5-11/h1-9,18H
- InChI Key: FNRURLXLHLORQH-UHFFFAOYSA-N
- SMILES: O1C(O)=C(C2=CC=C(Cl)C=C2)N=C1C1=CC=CC=C1
Computed Properties
- Exact Mass: 271.0401
- Monoisotopic Mass: 271.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.3A^2
Experimental Properties
- Density: 1.316±0.06 g/cm3(Predicted)
- Boiling Point: 443.7±53.0 °C(Predicted)
- PSA: 46.26
- pka: 5.29±0.50(Predicted)
5-Oxazolol,4-(4-chlorophenyl)-2-phenyl- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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